Cas no 178885-60-4 (1-methyl-1H-imidazo4,5-bpyridin-2-amine)

• Product Name: 1-methyl-1H-imidazo4,5-bpyridin-2-amine
• CAS No: 178885-60-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 841691
• PubChem ID: 15825453
• Update Time: 2025-06-12

1-methyl-1H-imidazo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Imidazo[4,5-b]pyridin-2-amine
• 1H-Imidazo[4,5-b]pyridin-2-amine,1-methyl-
• 1H-Imidazo[4,5-b]pyridin-2-amine,1-methyl-(9CI)
• 2-AMINO-1-METHYLIMIDAZO(4,5-B)PYRIDINE
• 1-methyl-2-aminoimidazo[4,5-b]pyridine
• 2-amino-1-methylimidazo[4,5-b]pyridine
• 1-methyl-1H-imidazo4,5-bpyridin-2-amine

• Inchi： 1S/C7H8N4/c1-11-5-3-2-4-9-6(5)10-7(11)8/h2-4H,1H3,(H2,8,9,10)
• InChI Key： IYQKHZOGAWOVTF-UHFFFAOYSA-N
• SMILES： C12=NC=CC=C1N(C(N)=N2)C

Computed Properties

• Exact Mass: 148.07500

Experimental Properties

• PSA: 56.73000
• LogP: 1.13170

Additional information on 1-methyl-1H-imidazo4,5-bpyridin-2-amine

Introduction to 1-methyl-1H-imidazo[4,5-bpyridin-2-amine (CAS No. 178885-60-4)

1-methyl-1H-imidazo[4,5-bpyridin-2-amine, identified by the Chemical Abstracts Service number CAS No. 178885-60-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazobipyridine class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of both imidazole and pyridine rings in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The imido[4,5-bpyridin-2-amine core structure of this compound is particularly noteworthy due to its ability to interact with biological targets in a specific manner. The nitrogen-rich environment of the imidazole and pyridine rings facilitates hydrogen bonding and π-stacking interactions, which are crucial for binding affinity and selectivity in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, allowing for the rational design of derivatives with enhanced pharmacological properties.

In recent years, 1-methyl-1H-imidazo[4,5-bpyridin-2-amine has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its interaction with enzymes and receptors involved in inflammation and immune response. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB and MAPK. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 1-methyl-1H-imidazo[4,5-bpyridin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the necessary substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of production processes. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and hazardous byproducts.

From a medicinal chemistry perspective, the structural flexibility of imido[4,5-bpyridin-2-amine allows for the creation of a diverse library of derivatives with tailored biological activities. Functionalization at various positions on the molecule can lead to compounds with improved solubility, bioavailability, and target specificity. High-throughput screening (HTS) techniques have been employed to identify novel analogs with enhanced pharmacological profiles. This approach has accelerated the discovery process and provided valuable insights into structure-activity relationships (SAR) within this chemical class.

The pharmacokinetic properties of 1-methyl-1H-imidazo[4,5-bpyridin-2-amine are also under investigation to optimize its delivery and efficacy in vivo. Studies have focused on improving metabolic stability, reducing clearance rates, and enhancing tissue distribution. Nanotechnology-based delivery systems have shown promise in enhancing the bioavailability of this compound by protecting it from rapid degradation and facilitating targeted release at sites of action.

In conclusion, 1-methyl-1H-imidazo[4,5-bpyridin-2-amine (CAS No. 178885-60-4) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.